Cas no 388624-08-6 (Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]-)

Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]- structure
388624-08-6 structure
Product name:Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]-
CAS No:388624-08-6
MF:C26H30FNS
MW:407.586509227753
CID:1492641

Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]-
    • Benzene, 2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]-
    • Inchi: 1S/C26H30FNS/c1-2-3-4-5-20-8-13-23(14-9-20)24-15-10-21(11-16-24)6-7-22-12-17-26(28-19-29)25(27)18-22/h6-7,10-12,15-18,20,23H,2-5,8-9,13-14H2,1H3/b7-6+/t20-,23-
    • InChI Key: OJXGLSCYMABNIK-WAEJSSMRSA-N
    • SMILES: C1(N=C=S)=CC=C(/C=C/C2=CC=C([C@@H]3CC[C@@H](CCCCC)CC3)C=C2)C=C1F

Computed Properties

  • Exact Mass: 407.2085

Experimental Properties

  • Density: 1.07±0.1 g/cm3(Predicted)
  • Boiling Point: 534.1±49.0 °C(Predicted)
  • PSA: 12.36

Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]- Related Literature

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